Cas no 4433-63-0 (Ethylboronic acid)

Ethylboronic acid Properties

Names and Identifiers

• Ethylboronic acid
• Ethaneboronic acid
• Ethylboronic Acid (contains varying amounts of Anhydride)
• Aethyl-dihydroxy-boran
• Boronic acid,ethyl
• ethyl boronoic acid
• ethylboric acid
• Ethylboronic
• ethyl-dihydroxy-borane
• RARECHEM AH PB 0253
• Ethaneboronic Acid (contains varying amounts of Anhydride)
• Ethaneboronicacid (6CI,7CI,8CI)
• 1-Ethaneboronic acid
• Boronic acid, ethyl-
• Ethyldihydroxyborane
• PAVZHTXVORCEHP-UHFFFAOYSA-N
• Ethylboronic acid, 95%
• Boronic acid, ethyl- (9CI)
• Ethylboronicacid
• ethyl boronic acid
• Ethylboronic acid #
• PubChem7960
• EtB(OH)2
• C2H7BO2
• KSC235M9R
• Ethylboronic acid, AldrichCPR
• BDBM152687
• AM999
• EBD29989
• BCP21912
• BBL101390
• STL555186
• 1-Ethylboronic acid (C2-B(OH)2)
• VB107
• A7033
• CHEMBL3218995
• GS-6572
• EN300-159833
• CS-W000933
• FT-0635295
• HY-W000933
• Q27454034
• AB08033
• E0913
• MFCD01074536
• J-521340
• AM80871
• 3QD
• SY004385
• 4433-63-0
• PD194769
• AKOS005146513
• DTXSID20871077
• DB-009740
• 1-Ethaneboronic Acid; Ethaneboronic Acid;
• +Expand

• MDL： MFCD01074536
• InChIKey： PAVZHTXVORCEHP-UHFFFAOYSA-N
• Inchi： 1S/C2H7BO2/c1-2-3(4)5/h4-5H,2H2,1H3
• SMILES： O([H])B(C([H])([H])C([H])([H])[H])O[H]
• BRN： 1731546

Computed Properties

• Exact Mass: 74.05390
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 74.054
• Heavy Atom Count: 5
• Complexity: 21.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: -0.52090
• PSA: 40.46000
• Refractive Index: 1.371
• Boiling Point: 154ºCat760mmHg
• Melting Point: 84-88°C
• Flash Point: 47ºC
• Color/Form: slice
• Solubility: Uncertain
• Sensitiveness: Hygroscopic
• Density: 0.941

Ethylboronic acid Security Information

• Symbol: GHS07
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT, KEEP COLD

Ethylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents